4-((2-Methylthiazol-4-yl)methoxy)benzaldehyde

• IUPAC Name: 4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde
• InChI: InChI=1S/C12H11NO2S/c1-9-13-11(8-16-9)7-15-12-4-2-10(6-14)3-5-12/h2-6,8H,7H2,1H3
• InChI Key: LHPYGOIPPJVZPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)COC2=CC=C(C=C2)C=O
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• CAS No.: 848316-21-2

Description

“4-((2-Methylthiazol-4-yl)methoxy)benzaldehyde” is a chemical compound with the molecular formula C12H11NO2S. Its molecular weight is 233.28600. It is also known by the name "4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde".

Scientific Research Applications

Triazole and Benzotriazole Ester Derivatives

The chemical compound has been utilized in the preparation of 1,2,4-Triazole ester and Benzotriazole ester derivatives. Triazole derivatives, known for a wide range of biological applications, were synthesized through reactions involving similar chemical structures, indicating potential important applications in various fields including medicinal chemistry (Toumani, 2017).

Optical Properties in Material Science

Research into aluminum and zinc quinolates with styryl substituents, involving compounds with similar chemical structures, revealed their enhanced thermal stability and solubility, as well as their potential for blue-green light emission in optoelectronic applications. This suggests that derivatives of 4-((2-Methylthiazol-4-yl)methoxy)benzaldehyde could have applications in developing new materials with specific optical properties (Barberis & Mikroyannidis, 2006).

Antioxidant Additives for Lubricating Oils

In the context of industrial applications, derivatives of the compound have been explored as antioxidant additives for lubricating oils. This demonstrates the compound's versatility and potential in enhancing the performance and longevity of industrial lubricants (Amer et al., 2011).

Spectroscopic Studies and Structure

Spectroscopic studies and structural analysis of similar compounds have provided insights into their chemical properties and behavior, underlining the importance of such compounds in detailed chemical research and potential applications in designing new materials or chemical reactions (Özay et al., 2013).

Synthesis of Heterocycles in Medicinal Chemistry

The compound has been used as a precursor in the synthesis of new pyrazolines and isoxazolines bearing thiazolyl and etheral pharmacophores, indicating its significant role in the development of new pharmaceuticals. This research points to its potential for creating compounds with medicinal properties (Bhosle et al., 2012).

Antimicrobial Activity

Further, derivatives of this compound have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi, showcasing the compound's potential in contributing to the development of new antimicrobial agents (Lal et al., 2016).